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Compound of Interest

Compound Name: Fiin-1

Cat. No.: B15578523 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction:

Fiin-1 is a potent and selective irreversible inhibitor of Fibroblast Growth Factor Receptors

(FGFRs).[1] It forms a covalent bond with a conserved cysteine residue in the ATP-binding

pocket of FGFRs 1, 2, and 3, leading to sustained inhibition of receptor signaling.[1] This

covalent modification offers the potential for prolonged pharmacodynamic effects in vivo. These

application notes provide detailed protocols for the formulation and in vivo evaluation of Fiin-1
in preclinical animal models, particularly in the context of oncology research.
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Compound Target IC₅₀ (nM)
Binding
Affinity (Kd,
nM)

Cell-Based
EC₅₀ (nM)

Fiin-1 FGFR1 9.2[1] 2.8[1]
14 (Tel-FGFR1

Ba/F3 cells)

FGFR2 6.2[1] 6.9[1] -

FGFR3 11.9[1] 5.4[1]
10 (Tel-FGFR3

Ba/F3 cells)

FGFR4 189[1] 120[1] -

Fiin-2 FGFR1 3.1[2] -
1-93 (FGFR1-4

Ba/F3 cells)[3]

FGFR2 4.3[2] -
1-93 (FGFR1-4

Ba/F3 cells)[3]

FGFR3 27[2] -
1-93 (FGFR1-4

Ba/F3 cells)[3]

FGFR4 45[2] -
1-93 (FGFR1-4

Ba/F3 cells)[3]

Fiin-3 FGFR1 13.1[4] - -

FGFR2 21[4] - -

FGFR3 31.4[4] - -

FGFR4 35.3[4] - -

Representative In Vivo Efficacy of FGFR Inhibitors in
Xenograft Models
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Compound
Animal
Model

Tumor Type
Dosing
Schedule

Tumor
Growth
Inhibition
(TGI)

Reference

Erdafitinib Nude Mice

A549 Lung

Adenocarcino

ma

10

mg/kg/day,

i.p.

Significant

tumor growth

inhibition

[2]

Lucitanib Nude Mice

H1581 Lung

Cancer

(FGFR1 amp)

2.5-20

mg/kg/day,

p.o.

Dose-

dependent

tumor growth

inhibition

[5]

Lucitanib Nude Mice

SNU16

Gastric

Cancer

(FGFR2 amp)

2.5-20

mg/kg/day,

p.o.

Dose-

dependent

tumor growth

inhibition

[5]

Signaling Pathway
Fiin-1 targets the FGFR signaling cascade, which plays a crucial role in cell proliferation,

survival, and angiogenesis. Upon binding of a Fibroblast Growth Factor (FGF) ligand, FGFRs

dimerize and autophosphorylate, initiating downstream signaling through pathways such as the

RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways. Fiin-1 irreversibly inhibits the

kinase activity of FGFRs, thereby blocking these downstream signals.
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FGFR Signaling Pathway and Fiin-1 Inhibition.
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Experimental Protocols
Formulation of Fiin-1 for In Vivo Administration
Note: Fiin-1 has low aqueous solubility. The following formulations are recommended for

preclinical in vivo studies. It is advised to prepare fresh formulations for each day of dosing.

Protocol 1: Saline-Based Formulation (for Intraperitoneal or Intravenous Injection)

This formulation is suitable for routes requiring a more aqueous vehicle.

Materials:

Fiin-1 powder

Dimethyl sulfoxide (DMSO), sterile

Polyethylene glycol 300 (PEG300)

Tween-80

Sterile Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of Fiin-1 in DMSO (e.g., 20.8 mg/mL).[1]

In a sterile tube, add 10% of the final volume as the Fiin-1 DMSO stock solution.

Add 40% of the final volume of PEG300 and mix thoroughly until the solution is clear.[1]

Add 5% of the final volume of Tween-80 and mix until homogeneous.[1]

Add 45% of the final volume of sterile saline to reach the desired final concentration and

volume.[1]

Vortex the final solution until it is a clear solution. Gentle heating or sonication may be

used to aid dissolution if precipitation occurs.
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Protocol 2: Oil-Based Formulation (for Intraperitoneal or Oral Gavage)

This formulation is suitable for sustained release or when a non-aqueous vehicle is preferred.

Materials:

Fiin-1 powder

Dimethyl sulfoxide (DMSO), sterile

Corn oil, sterile

Procedure:

Prepare a stock solution of Fiin-1 in DMSO (e.g., 20.8 mg/mL).[1]

In a sterile tube, add 10% of the final volume as the Fiin-1 DMSO stock solution.

Add 90% of the final volume of sterile corn oil.[1]

Vortex thoroughly to ensure a uniform suspension.

In Vivo Efficacy Study in a Xenograft Mouse Model
This protocol outlines a general procedure for assessing the anti-tumor efficacy of Fiin-1 in a

subcutaneous xenograft model.

Animal Model:

Immunocompromised mice (e.g., athymic nude or NSG mice), 6-8 weeks old.

Tumor Cell Implantation:

Select a cancer cell line with known FGFR alterations (amplification, mutation, or fusion)

and sensitivity to FGFR inhibitors.

Harvest tumor cells during their exponential growth phase.
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Resuspend the cells in a sterile, serum-free medium or a mixture of medium and

Matrigel® at a concentration of 5-10 x 10⁶ cells per 100 µL.

Subcutaneously inject the cell suspension into the flank of each mouse.

Treatment Protocol:

Monitor tumor growth regularly using calipers.

When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into

treatment and control groups.

Administer Fiin-1 or vehicle control daily via the chosen route (e.g., intraperitoneal

injection or oral gavage). A starting dose of 10-20 mg/kg can be considered based on data

from similar FGFR inhibitors.[5]

Monitor animal body weight and tumor volume 2-3 times per week.

Continue treatment for a specified period (e.g., 21-28 days) or until tumors in the control

group reach a predetermined endpoint.

Endpoint Analysis:

At the end of the study, euthanize the mice and excise the tumors.

Measure the final tumor weight and volume.

Tumor tissue can be processed for pharmacodynamic biomarker analysis (e.g., Western

blot for p-FGFR, p-ERK), histopathology (H&E staining), and immunohistochemistry (e.g.,

Ki-67 for proliferation, TUNEL for apoptosis).

Experimental Workflow
The following diagram illustrates a typical workflow for the in vivo evaluation of a small

molecule inhibitor like Fiin-1.
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Workflow for In Vivo Evaluation of Fiin-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. graylab.stanford.edu [graylab.stanford.edu]

4. selleckchem.com [selleckchem.com]

5. In Vitro and In Vivo Activity of Lucitanib in FGFR1/2 Amplified or Mutated Cancer Models -
PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Studies of
Fiin-1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15578523?utm_src=pdf-body-img
https://www.benchchem.com/product/b15578523?utm_src=pdf-body
https://www.benchchem.com/product/b15578523?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/fiin-1.html
https://www.selleckchem.com/products/fiin-2.html
https://graylab.stanford.edu/wp-content/uploads/2020/10/NGL-Probe-022.pdf
https://www.selleckchem.com/products/fiin-3.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167242/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5167242/
https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation
https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation
https://www.benchchem.com/product/b15578523#fiin-1-in-vivo-study-formulation
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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